Epibenzomalvin E

• Molecular Formula: C24H19N3O3
• Molecular Weight: 397.4 g/mol
• InChI: InChI=1S/C24H19N3O3/c1-26-20(21(28)15-9-3-2-4-10-15)22-25-18-13-7-5-11-16(18)24(30)27(22)19-14-8-6-12-17(19)23(26)29/h2-14,20-21,28H,1H3/t20-,21-/m0/s1
• InChIKey: GZVCWRAFPVCGPA-SFTDATJTSA-N

Epibenzomalvin E: Stereochemically Defined Isomer

Epibenzomalvin E is a fungal metabolite isolated from Penicillium species and belongs to the benzomalvin family of quinazolinone alkaloids . It is the (-) isomer of Benzomalvin E, a natural product that acts as an inhibitor of indoleamine 2,3-dioxygenase (IDO) and exhibits antagonism toward the neurokinin NK1 receptor . Structurally characterized as (S)-7-((S)-hydroxy(phenyl)methyl)-6-methyl-6,7-dihydrobenzo[6,7][1,4]diazepino[2,1-b]quinazoline-5-one, Epibenzomalvin E presents a defined stereochemical configuration that distinguishes it from racemic or epimerically undefined benzomalvin preparations [1].

Isomer Defined (-)-isomer for stereochemical control

Target Reported IDO inhibition and NK1 antagonism context

Source Fungal quinazolinone alkaloid from Penicillium sp.

• [1] Feng Q-M, et al. (±) Benzomalvins E isolated from Penicillium sp. SYPF 8411 in the rhizosphere soil of Codonopsis clematidea. Natural Product Research. 2020;34(13):1884-1888. View Source

Epibenzomalvin E vs. Generic Benzomalvins

Epimerization among benzomalvin derivatives is not merely a structural curiosity but directly impacts both chemical stability and biological activity [1]. The benzomalvin family exhibits distinct target profiles: Benzomalvin A demonstrates moderate NK1 antagonism (Ki = 12–43 μM) but weak IDO activity, while Benzomalvin E is a bona fide IDO inhibitor (IC50 = 21.4 μM) with limited reported NK1 activity [2][3]. Epibenzomalvin E, as the defined (-) isomer of Benzomalvin E, may possess a unique stereochemistry-activity relationship that racemic or undefined benzomalvin mixtures cannot guarantee. Substituting Epibenzomalvin E with a generic benzomalvin analog risks confounding experimental outcomes due to unknown epimeric composition, divergent target engagement, and uncharacterized epimerization kinetics under assay conditions [1].

Epimeric Composition May Vary

Racemic or undefined benzomalvin preparations introduce unknown epimeric mixtures that can confound stereochemistry-activity interpretation.

Target Engagement Divergence

Benzomalvin A and E exhibit distinct primary targets (NK1 vs. IDO); substitution risks unintended off-target assay readout.

Epimerization Under Assay Conditions

Uncharacterized epimerization kinetics in solution may shift isomer distribution, altering the predominant isomer form under assay conditions.

• [1] Feng Q-M, et al. (±) Benzomalvins E isolated from Penicillium sp. SYPF 8411 in the rhizosphere soil of Codonopsis clematidea. Natural Product Research. 2020;34(13):1884-1888. View Source
• [2] Sun HH, et al. Benzomalvins, new substance P inhibitors from a Penicillium sp. The Journal of Antibiotics. 1994;47(5):515-522. View Source
• [3] Jang JP, et al. Benzomalvin E, an indoleamine 2,3-dioxygenase inhibitor isolated from Penicillium sp. FN070315. The Journal of Antibiotics. 2012;65:215–217. View Source

Epibenzomalvin E Quantitative Evidence

Stereochemical Purity: Defined Isomer vs. Racemate

Epibenzomalvin E is supplied as the pure (-) isomer with a defined absolute configuration established by X-ray crystallography and ECD methods [1]. In contrast, commercially available Benzomalvin E is often a racemic (±) mixture or lacks stereochemical specification, and epimerization can be induced by pH, temperature, and H2O [1]. This stereochemical ambiguity in generic benzomalvin preparations precludes accurate interpretation of stereochemistry-activity relationships. The purity of Epibenzomalvin E is guaranteed >95% by HPLC, ensuring the compound's stereochemical integrity .

Stereochemical Purity

Head-to-head

Target (-)-Epibenzomalvin E; >95% HPLC; absolute config. determined

Comparator (±)-Benzomalvin E (racemic) or undefined stereochemistry

Enables stereochemistry-activity attribution

Defined (-) isomer eliminates epimeric ambiguity

Evidence Dimension	Stereochemical definition and purity
Target Compound Data	(-)-Epibenzomalvin E; >95% purity by HPLC; absolute configuration determined
Comparator Or Baseline	(±)-Benzomalvin E (racemic mixture) or benzomalvin E of undefined stereochemistry; purity often unspecified or lower
Quantified Difference	Target is a single, defined enantiomer; comparator is a racemic mixture or undefined epimer
Conditions	Solid state; epimerization susceptible to pH, temperature, and H2O as demonstrated in aqueous solutions

Why This Matters

For studies of stereochemistry-activity relationships, the use of a defined (-) isomer eliminates the confounding variable of epimeric mixtures and ensures reproducible target engagement data.

• [1] Feng Q-M, et al. (±) Benzomalvins E isolated from Penicillium sp. SYPF 8411 in the rhizosphere soil of Codonopsis clematidea. Natural Product Research. 2020;34(13):1884-1888. View Source

IDO Inhibition Potential: Class-level Evidence

Benzomalvin E is a confirmed inhibitor of indoleamine 2,3-dioxygenase (IDO), an enzyme implicated in tumor immune evasion, with an IC50 of 21.4±1.2 μM in a dose-dependent assay [1]. Epibenzomalvin E, as the (-) isomer of Benzomalvin E, is structurally poised to engage the IDO active site, although direct inhibitory data for the epimer have not been published. The benzomalvin scaffold is established as a template for IDO inhibition, and Epibenzomalvin E represents the stereochemically defined tool compound for probing isomer-specific effects on IDO activity .

IDO Inhibition

Class-level

Target Epibenzomalvin E: no direct IC50 reported

Comparator Benzomalvin E: IC50 = 21.4±1.2 μM (recombinant human IDO)

Supports IDO inhibition assay context

Epimer-specific IC50 requires direct determination

Evidence Dimension	IDO inhibitory activity
Target Compound Data	Epibenzomalvin E: no direct IC50 reported
Comparator Or Baseline	Benzomalvin E: IC50 = 21.4±1.2 μM
Quantified Difference	Not quantifiable for the target compound; class-level activity inferred
Conditions	Recombinant human IDO enzyme assay; L-tryptophan substrate

Why This Matters

Provides a quantitative benchmark (21.4 μM) for researchers designing IDO inhibition assays and enables comparative evaluation of the epimer's activity once determined.

• [1] Jang JP, et al. Benzomalvin E, an indoleamine 2,3-dioxygenase inhibitor isolated from Penicillium sp. FN070315. The Journal of Antibiotics. 2012;65:215–217. View Source

NK1 Antagonism: Cross-study Reference

Benzomalvin A exhibits antagonist activity against the neurokinin NK1 receptor, inhibiting substance P binding with Ki values of 12 μM (guinea pig), 42 μM (rat), and 43 μM (human) [1]. Epibenzomalvin E is described as a substance P inhibitor belonging to the benzomalvin family , but no direct affinity data are available. The structural homology across benzomalvins suggests that Epibenzomalvin E may also engage NK1 receptors, potentially with species-dependent affinity as observed for Benzomalvin A. The lack of quantitative Ki data for Epibenzomalvin E itself necessitates cross-study referencing for preliminary experimental design.

NK1 Antagonism

Reported

Target Epibenzomalvin E: reported substance P inhibitor; no Ki data

Reference Benzomalvin A: Ki = 12 μM (GP), 42 μM (rat), 43 μM (human)

Supports NK1 binding assay context

Species-dependent affinity requires verification

Evidence Dimension	NK1 receptor antagonism (Ki)
Target Compound Data	Epibenzomalvin E: reported substance P inhibitor; no Ki data available
Comparator Or Baseline	Benzomalvin A: Ki = 12 μM (guinea pig), 42 μM (rat), 43 μM (human) NK1
Quantified Difference	Not quantifiable for target; class reference values provided
Conditions	Radioligand displacement assay using [3H]substance P on membrane preparations from guinea pig, rat, and human NK1 receptors

Why This Matters

Establishes the micromolar Ki range for benzomalvin-based NK1 antagonism, guiding dose selection for pilot studies and highlighting species variability that must be considered in experimental design.

• [1] Sun HH, et al. Benzomalvins, new substance P inhibitors from a Penicillium sp. The Journal of Antibiotics. 1994;47(5):515-522. View Source

5-FU Cytotoxic Enhancement

Benzomalvins (1–3, 5), including the benzomalvin E epimers, enhanced the cytotoxic capability of 5-fluorouracil (5-FU) against A549 human lung adenocarcinoma cells [1]. This effect was observed for a series of benzomalvins classified as indoximod-type compounds, suggesting that the benzodiazepine alkaloid scaffold may potentiate the efficacy of antimetabolite chemotherapy. While specific enhancement ratios for Epibenzomalvin E are not reported, its structural identity as the (-) isomer of Benzomalvin E positions it as a candidate for investigating stereochemistry-dependent chemosensitization.

5-FU Cytotoxicity Enhancement

Data to verify

Reported qualitative enhancement of 5-FU cytotoxicity in A549 cells; no fold-change quantified. Stereochemistry-dependent effect not characterized.

Supports combination cytotoxicity endpoint review

Requires quantitative synergy validation for the (-) isomer

Evidence Dimension	Cytotoxic enhancement of 5-FU
Target Compound Data	Epibenzomalvin E: no direct enhancement data reported
Comparator Or Baseline	Benzomalvins (1–3, 5): enhanced 5-FU cytotoxicity against A549 cells
Quantified Difference	Enhancement observed qualitatively; fold-change not quantified
Conditions	A549 lung adenocarcinoma cell line; co-treatment with 5-fluorouracil

Why This Matters

Provides a rationale for including Epibenzomalvin E in combination chemotherapy screens and supports its utility as a tool for probing benzomalvin-mediated chemosensitization mechanisms.

• [1] Feng Q-M, et al. (±) Benzomalvins E isolated from Penicillium sp. SYPF 8411 in the rhizosphere soil of Codonopsis clematidea. Natural Product Research. 2020;34(13):1884-1888. View Source

Defined Purity and Commercial Availability

Epibenzomalvin E is commercially available with a guaranteed purity of >95% by HPLC . In contrast, many other benzomalvin analogs (e.g., Benzomalvin B, C) are not routinely supplied with defined purity specifications or are only available as minor components from isolation campaigns, complicating reproducible procurement. The molecular weight of Epibenzomalvin E (397.4 g/mol) and its defined solubility in methanol or DMSO further enable precise formulation for in vitro assays, whereas less characterized benzomalvin preparations may introduce impurities that confound biological readouts.

Purity & Availability

Specification review

Target Epibenzomalvin E: >95% HPLC; verified stereochemical identity

Comparator Other benzomalvins (B, C): purity often unspecified; limited commercial supply

Supports lot-to-lot research reproducibility

Vendor specification; independent quality control recommended

Evidence Dimension	Purity specification and commercial availability
Target Compound Data	Epibenzomalvin E: >95% purity by HPLC; MW = 397.4; soluble in MeOH/DMSO; available in 0.5 mg and 2.5 mg units
Comparator Or Baseline	Other benzomalvins (e.g., Benzomalvin B, C): purity often unspecified or not independently verified; limited commercial availability
Quantified Difference	Target compound offers verified >95% purity versus undefined purity for many analogs
Conditions	HPLC purity analysis; vendor specifications

Why This Matters

Ensures that researchers can reliably source a high-purity, stereochemically defined benzomalvin for reproducible experimental outcomes, minimizing batch-to-batch variability in biological assays.

Epibenzomalvin E Application Scenarios

NK1 Receptor Pharmacology in Pain and Inflammation

Epibenzomalvin E is indicated for use in in vitro radioligand displacement assays to evaluate NK1 receptor antagonism in guinea pig, rat, or human membrane preparations. Based on the Ki values established for Benzomalvin A (12–43 μM) [1], researchers should titrate Epibenzomalvin E within a similar micromolar concentration range to characterize its species-specific affinity and compare stereochemistry-dependent differences in substance P inhibition. The defined (-) isomer ensures that observed pharmacological effects are not confounded by epimeric heterogeneity [2].

IDO Inhibitor Screening and Cancer Immunotherapy Research

Given the established IDO inhibitory activity of Benzomalvin E (IC50 = 21.4±1.2 μM) [3], Epibenzomalvin E serves as a stereochemically defined probe for IDO1 enzyme assays using recombinant human IDO and L-tryptophan as substrate. Researchers can employ Epibenzomalvin E in cell-based IDO activity assays (e.g., in HeLa cells stimulated with IFN-γ) to assess the impact of epimerization on IDO inhibition and downstream effects on kynurenine production. This compound is particularly suited for studies comparing the immunomodulatory potential of benzomalvin epimers in tumor microenvironment models .

SAR Studies of Benzodiazepine Alkaloids

Epibenzomalvin E, with its established absolute configuration as the (-) isomer [2], is an essential comparator for SAR studies of the benzomalvin scaffold. By testing Epibenzomalvin E alongside its (+) epimer or racemic Benzomalvin E, investigators can quantify stereochemistry-dependent differences in IDO inhibition, NK1 antagonism, and cytotoxic enhancement. The compound's high purity (>95%) ensures that observed biological differences are attributable to stereochemistry rather than chemical impurities.

Combination Cytotoxicity Assays with 5-Fluorouracil

Benzomalvins have been shown to enhance the cytotoxicity of 5-fluorouracil against A549 lung adenocarcinoma cells [2]. Epibenzomalvin E is suitable for inclusion in combination index (CI) studies to determine whether the (-) isomer potentiates 5-FU activity in a stereochemistry-dependent manner. Researchers should co-treat A549 cells with Epibenzomalvin E and 5-FU across a range of concentrations and employ the Chou-Talalay method to quantify synergy, thereby extending the initial qualitative observation to a rigorous, quantitative framework.

Application

Selection Property

Validation Focus

NK1 receptor signaling studies

Defined (-) isomer for stereochemical control

Species-specific binding affinity profiling

IDO1 enzyme inhibition research

Stereochemically defined IDO inhibitor probe

IDO1 inhibition and kynurenine pathway monitoring

Benzomalvin stereochemistry SAR

Pure (-)-isomer as stereochemical comparator

Stereochemistry-dependent activity profiling

5-FU combination cytotoxicity screening

Defined isomer for cell-model endpoint studies

Cell viability and synergy assessment (A549 model)

• [1] Sun HH, et al. Benzomalvins, new substance P inhibitors from a Penicillium sp. The Journal of Antibiotics. 1994;47(5):515-522. View Source
• [2] Feng Q-M, et al. (±) Benzomalvins E isolated from Penicillium sp. SYPF 8411 in the rhizosphere soil of Codonopsis clematidea. Natural Product Research. 2020;34(13):1884-1888. View Source
• [3] Jang JP, et al. Benzomalvin E, an indoleamine 2,3-dioxygenase inhibitor isolated from Penicillium sp. FN070315. The Journal of Antibiotics. 2012;65:215–217. View Source